molecular formula C14H14ClNOS B4659219 N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide

N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide

Cat. No. B4659219
M. Wt: 279.8 g/mol
InChI Key: KCJUZRGCKBTTAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide, commonly known as Etizolam, is a thienodiazepine drug that is chemically similar to benzodiazepines. Etizolam is a psychoactive drug that is used for its anxiolytic, sedative, and hypnotic effects. It is widely used in scientific research to study the mechanism of action and biochemical and physiological effects of the drug.

Mechanism of Action

Etizolam acts by binding to the benzodiazepine site on the GABA-A receptor, which enhances the inhibitory effects of GABA. This results in anxiolytic, sedative, and hypnotic effects. Etizolam also increases the release of dopamine in the brain, which contributes to its euphoric effects.
Biochemical and Physiological Effects:
Etizolam has a number of biochemical and physiological effects. It is primarily used for its anxiolytic, sedative, and hypnotic effects. It also has muscle relaxant properties and can be used to treat muscle spasms. Etizolam has been shown to reduce anxiety and improve sleep quality in patients with anxiety disorders.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective agonist of the GABA-A receptor, which makes it a useful tool for studying the receptor's function. Another advantage is that it has a short half-life, which allows for rapid onset and offset of its effects. However, one limitation is that it has a high potential for abuse and dependence, which can make it difficult to use in experiments involving human subjects.

Future Directions

There are several future directions for research on Etizolam. One area of research is the development of new drugs that target the GABA receptor with greater selectivity and potency. Another area of research is the study of the long-term effects of Etizolam use, particularly in patients with anxiety disorders. Additionally, research is needed to better understand the mechanisms underlying the euphoric effects of Etizolam, which could lead to new treatments for addiction and other psychiatric disorders.

Scientific Research Applications

Etizolam is widely used in scientific research to study the mechanism of action and biochemical and physiological effects of the drug. It is used to study the effects of the drug on the central nervous system, including its anxiolytic, sedative, and hypnotic effects. Etizolam is also used to study the effects of the drug on the GABA receptor, which is the primary target of the drug.

properties

IUPAC Name

N-[2-(3-chlorophenyl)ethyl]-2-thiophen-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14ClNOS/c15-12-4-1-3-11(9-12)6-7-16-14(17)10-13-5-2-8-18-13/h1-5,8-9H,6-7,10H2,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCJUZRGCKBTTAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)CCNC(=O)CC2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14ClNOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide
Reactant of Route 2
Reactant of Route 2
N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide
Reactant of Route 3
Reactant of Route 3
N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide
Reactant of Route 4
Reactant of Route 4
N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide
Reactant of Route 5
Reactant of Route 5
N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide
Reactant of Route 6
Reactant of Route 6
N-[2-(3-chlorophenyl)ethyl]-2-(2-thienyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.